Cas no 1369236-72-5 (3-{pyrazolo1,5-apyrimidin-6-yl}piperidine)

• Product Name: 3-{pyrazolo1,5-apyrimidin-6-yl}piperidine
• CAS No: 1369236-72-5
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6408219
• PubChem ID: 133646191
• Update Time: 2025-05-20

3-{pyrazolo1,5-apyrimidin-6-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo1,5-apyrimidin-6-yl}piperidine
• 3-{pyrazolo[1,5-a]pyrimidin-6-yl}piperidine
• 1369236-72-5
• EN300-1846411

• Inchi： 1S/C11H14N4/c1-2-9(6-12-4-1)10-7-13-11-3-5-14-15(11)8-10/h3,5,7-9,12H,1-2,4,6H2
• InChI Key： BNFHPFKRJRCVPI-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=NC3=CC=NN3C=2)C1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-{pyrazolo1,5-apyrimidin-6-yl}piperidine

Comprehensive Overview of 3-{pyrazolo[1,5-a]pyrimidin-6-yl}piperidine (CAS No. 1369236-72-5)

3-{pyrazolo[1,5-a]pyrimidin-6-yl}piperidine (CAS No. 1369236-72-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyrazolo[1,5-a]pyrimidine core fused with a piperidine ring, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer and neurological disorders.

The compound's molecular structure and pharmacokinetic properties have been extensively studied to understand its bioavailability and metabolic stability. Recent advancements in computational chemistry and AI-driven drug design have further accelerated its exploration, aligning with the growing demand for precision medicine. Users searching for terms like "pyrazolo[1,5-a]pyrimidine derivatives" or "piperidine-based drug candidates" often seek insights into its synthetic routes and biological activity, reflecting the compound's relevance in modern therapeutics.

One of the most discussed topics in forums and scientific literature is the role of 3-{pyrazolo[1,5-a]pyrimidin-6-yl}piperidine in neurodegenerative disease research. Its ability to modulate dopamine receptors and serotonin pathways has sparked interest in developing novel treatments for Parkinson's and Alzheimer's diseases. Additionally, its potential as a selective kinase inhibitor aligns with the rising trend of targeted cancer therapies, a hot topic in oncology.

From a synthetic chemistry perspective, the compound's regioselective functionalization and scalable production are frequently debated. Researchers often inquire about optimized reaction conditions or green chemistry alternatives to improve yield and reduce environmental impact. These discussions are fueled by the increasing emphasis on sustainable drug development and cost-effective manufacturing.

In summary, 3-{pyrazolo[1,5-a]pyrimidin-6-yl}piperidine (CAS No. 1369236-72-5) represents a promising candidate for next-generation therapeutics. Its multifaceted applications, combined with the integration of AI-based drug discovery and high-throughput screening, position it at the forefront of medicinal chemistry innovation. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.